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Compound of Interest

Compound Name: 2-Hydrazinylquinolin-8-ol
CAS No.: 15011-37-7
Cat. No.: B085008
Get Quote
. J

CAS: 15011-37-7 | Molecular Formula: C

H
N

O | MW: 175.19 g/mol Synonyms: 2-hydrazino-8-quinolinol; 8-hydroxy-2-quinolinehydrazine; 2-
hydrazinylquinolin-8-ol

Executive Summary

2-Hydrazino-8-hydroxyquinoline (2-HHQ) is a bifunctional quinoline scaffold that integrates the
metal-chelating pharmacophore of 8-hydroxyquinoline (8-HQ) with the high nucleophilic
reactivity of a hydrazine moiety at the C2 position. This dual functionality makes it a critical
intermediate in two distinct fields:

» Medicinal Chemistry: As a precursor for synthesizing hydrazone-based multidrug resistance
(MDR) reversal agents and antimicrobial compounds.
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» Analytical Chemistry: As a "fluorogenic” derivatization reagent for carbonyls
(aldehydes/ketones), where the 8-HQ core enables metal-enhanced fluorescence (MEF)
upon chelation with ions like Al(III) or Zn(ll).

This guide details the synthesis, reaction mechanisms, and handling protocols for 2-HHQ,
emphasizing its utility as a "turn-on" fluorescent probe and a bioactive building block.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]

Property Data Note
Yellow to orange crystalline Color intensifies upon
Appearance _ o o
solid oxidation or metal binding.

Low in neutral water; Soluble ]
N o ) ) Hydrazine group allows pH-
Solubility in dilute acid (protonation),

dependent solubility.
DMSO, Ethanol (hot).

. o Hydrazines can degrade to
Sensitive to oxidation

Stability o azo compounds; store under
(air/light). )
inert gas.
K ~4.0 (quinoline N), ~9.8 Estimated based on 8-HQ
a
P (phenolic OH) parent scaffold.

Varies by purity/solvate form;
Melting Point 143-145 °C (decomposition) often decomposes upon

melting.

Synthesis Protocol: Nucleophilic Aromatic
Substitution ()

The synthesis of 2-HHQ relies on the nucleophilic displacement of a halogen (typically chlorine)
at the activated 2-position of the quinoline ring by hydrazine. This reaction is favored due to the
electron-deficient nature of the pyridine ring in the quinoline system.

Core Reaction
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Precursor: 2-chloro-8-hydroxyquinoline (CAS 14459-86-0) Reagent: Hydrazine hydrate (

) Solvent: Ethanol or 1-Propanol

Step-by-Step Methodology

Based on the foundational work of Terry et al. (1967) and optimized for modern laboratory
standards.

o Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 2-chloro-8-
hydroxyquinoline (1.0 eq) in ethanol (10-20 volumes).

o Addition: Add hydrazine hydrate (excess, typically 3.0-5.0 eq) dropwise to the stirring
solution.

o Note: Excess hydrazine acts as both the nucleophile and a base to neutralize the HCI
byproduct.

o Reflux: Heat the mixture to reflux (approx. 78-80 °C) for 4—-6 hours. Monitor reaction
progress via TLC (System: DCM/MeOH 9:1). The starting material (Rf ~0.8) should
disappear, replaced by the more polar product (Rf ~0.4).

o Work-up:
o Cool the reaction mixture to room temperature.

o If a precipitate forms, filter directly. If not, concentrate the solvent volume by 50% under
reduced pressure and add cold water to induce precipitation.

e Purification:
o Filter the crude solid.

o Recrystallization: Dissolve in hot ethanol, filter while hot to remove insoluble impurities,
and cool slowly to crystallize.

o Drying: Dry under vacuum at 40 °C. Avoid high heat to prevent hydrazine decompaosition.
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Caption: Nucleophilic aromatic substitution pathway transforming 2-chloro-8-hydroxyquinoline
into 2-hydrazino-8-hydroxyquinoline.

Mechanistic Applications
A. Derivatization of Carbonyls (Schiff Base Formation)

The primary utility of the 2-hydrazino group is its reactivity toward aldehydes and ketones to
form hydrazones. This is critical in metabolomics for "tagging" carbonyl metabolites.

e Mechanism: The terminal nitrogen of the hydrazine attacks the carbonyl carbon, followed by
dehydration to form a

double bond.

e Advantage: The resulting hydrazone conjugates the target molecule to the 8-HQ core,
conferring metal-chelating properties to the target.

B. Metal-Enhanced Fluorescence (MEF)

The 8-hydroxyquinoline moiety is weakly fluorescent on its own due to excited-state
intramolecular proton transfer (ESIPT). However, upon chelation with diamagnetic metals (e.g.,

), the ESIPT is blocked, and the structure becomes rigid, leading to a massive increase in
fluorescence quantum yield.

e Logic: React 2-HHQ with a non-fluorescent analyte (e.g., an aldehyde)
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Caption: The "Turn-On" fluorescence mechanism via hydrazone formation and subsequent
metal chelation.

Biological Activity & Drug Development

In drug discovery, 2-HHQ serves as a scaffold for Multidrug Resistance (MDR) Reversal
Agents.

» P-gp Inhibition: Derivatives formed by reacting 2-HHQ with specific aldehydes (e.g., isatin
derivatives or salicylaldehydes) have shown high potency in inhibiting P-glycoprotein (P-gp),
an efflux pump responsible for chemotherapy resistance.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b085008/docs?utm_src=pdf-body-img#technical-monograph-2-hydrazino-8-hydroxyquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085008?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Iron Chelation: The 8-HQ core acts as an iron chelator, potentially inducing cancer cell death
via iron depletion or ROS generation (redox cycling of the iron complex).

Safety & Handling Protocols

Hazard Class: Hydrazine derivatives are potential carcinogens, mutagens, and skin sensitizers.
GHS Signal Word:DANGER

Hazard Precaution

Toxic if swallowed or inhaled. Handle in a fume

Acute Toxicity hood
ood.

) o May cause allergic skin reactions. Double-glove
Skin Sensitization T
(Nitrile) is mandatory.

Reactivit Incompatible with strong oxidizers. May liberate
eactivity _ _ _ N
toxic hydrazine gas if heated to decomposition.

Disposal: All waste containing this compound must be segregated as "Hazardous Chemical
Waste" and treated as a potential carcinogen. Quench unreacted hydrazine residues with dilute
bleach (sodium hypochlorite) cautiously before disposal if protocol permits, or dispose of as
solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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